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Compound of Interest

Compound Name: (+)-Dimethyl L-tartrate

Cat. No.: B147398

L  Get Quote

Technical Overview of (+)-Dimethyl L-tartrate

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for (+)-Dimethyl L-tartrate, a chiral
compound frequently utilized in asymmetric synthesis.

Physicochemical Properties

The fundamental molecular properties of (+)-Dimethyl L-tartrate are essential for its

application in chemical synthesis and drug development. These properties dictate its reactivity,

solubility, and stoichiometric requirements in reactions.

Property

Value

Molecular Formula

CesH1006[1][2][3][4]

Molecular Weight 178.14 g/mol [1][2][3][4][5]
dimethyl (2R,3R)-2,3-dihydroxybutanedioate[2
IUPAC Name & ) Y Y .
(3]
CAS Number 608-68-4[1][2][3][4][5]

Experimental Protocols
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While detailed experimental protocols are application-specific, the determination of the
molecular formula and weight for a known compound like (+)-Dimethyl L-tartrate is typically
confirmed through standard analytical techniques:

o Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of
ions. High-resolution mass spectrometry (HRMS) can determine the molecular weight with
high precision, which allows for the confident determination of the elemental composition and
thus the molecular formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the structure of the molecule, including the number and types of
hydrogen and carbon atoms. This data confirms the connectivity and validates the molecular
formula.

o Elemental Analysis: This method determines the mass percentages of the elements (carbon,
hydrogen, oxygen) in a sample. The results are compared against the theoretical
percentages calculated from the proposed molecular formula to confirm its accuracy.

Logical Data Representation

The following diagram illustrates the core properties of the compound.

Properties of (+)-Dimethyl L-tartrate

(+)-Dimethyl L-tartrate

Molecular Formula: CeH100s Molecular Weight: 178.14 g/mol

Click to download full resolution via product page

Caption: Core molecular data for (+)-Dimethyl L-tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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